Cas no 36939-02-3 (1-Propanone,1-phenyl-3-(4-pyridinyl)-)
36939-02-3 structure
Product Name:1-Propanone,1-phenyl-3-(4-pyridinyl)-
CAS No:36939-02-3
MF:C14H13NO
MW:211.259123563766
CID:322552
PubChem ID:265162
Update Time:2025-04-19
1-Propanone,1-phenyl-3-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-phenyl-3-(4-pyridinyl)-
- 1-phenyl-3-pyridin-4-ylpropan-1-one
- 1-phenyl-3-(pyridin-4-yl)propan-1-one
- AC1L6DD1
- AC1Q5F4H
- AR-1C5248
- CTK4H7430
- NCIOpen2_007017
- NSC100991
- SureCN4603533
- 36939-02-3
- AKOS017983727
- SCHEMBL4603533
- DTXSID10295288
- DZJBQKLCTJMZSJ-UHFFFAOYSA-N
- Isonicotinylbenzoylmethan
- NSC-100991
-
- Inchi: 1S/C14H13NO/c16-14(13-4-2-1-3-5-13)7-6-12-8-10-15-11-9-12/h1-5,8-11H,6-7H2
- InChI Key: DZJBQKLCTJMZSJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CCC1C=CN=CC=1
Computed Properties
- Exact Mass: 211.09979
- Monoisotopic Mass: 211.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.103
- Boiling Point: 378.1°Cat760mmHg
- Flash Point: 189.8°C
- Refractive Index: 1.577
- PSA: 29.96
- LogP: 2.89710
1-Propanone,1-phenyl-3-(4-pyridinyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
36939-02-3 (1-Propanone,1-phenyl-3-(4-pyridinyl)-) Related Products
- 32941-30-3(1-(Pyridin-4-yl)heptan-1-one)
- 1701-73-1(1-(Pyridin-4-yl)pentan-1-one)
- 146690-00-8(1-(Pyridin-4-yl)nonan-1-one)
- 32921-22-5(1-(Pyridin-4-yl)octan-1-one)
- 1017-24-9(2-Phenyl-1-(pyridin-4-yl)ethan-1-one)
- 1701-69-5(1-(Pyridin-4-yl)propan-1-one)
- 23389-74-4(1-(Pyridin-4-yl)hexan-1-one)
- 1701-71-9(1-(Pyridin-4-yl)butan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent